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Compound of Interest

Compound Name: Ravuconazole-d4

Cat. No.: B12416285 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of high-purity Ravuconazole-d4, a

deuterated analog of the broad-spectrum antifungal agent Ravuconazole. This document is

intended to be a comprehensive resource for researchers utilizing isotopically labeled

compounds in pharmacokinetic studies, metabolic profiling, and as internal standards in

analytical assays.

Introduction to Ravuconazole and its Deuterated
Analog
Ravuconazole is a triazole antifungal agent that exhibits potent activity against a wide range of

fungal pathogens.[1] Like other azole antifungals, its mechanism of action involves the

inhibition of the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase. This enzyme is

critical for the biosynthesis of ergosterol, an essential component of the fungal cell membrane.

Inhibition of this pathway disrupts membrane integrity, leading to fungal cell death.

Deuterium-labeled compounds such as Ravuconazole-d4 are invaluable tools in

pharmaceutical research. The substitution of hydrogen with deuterium atoms results in a

molecule with a higher mass, making it an ideal internal standard for quantitative analysis by

mass spectrometry (MS). Furthermore, the carbon-deuterium bond is stronger than the carbon-

hydrogen bond, which can sometimes lead to a slower rate of metabolism, a phenomenon
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known as the kinetic isotope effect. This property can be advantageous in certain drug

metabolism and pharmacokinetic (DMPK) studies.

Commercial Suppliers of High-Purity Ravuconazole-
d4
A number of reputable chemical suppliers provide high-purity Ravuconazole-d4 for research

purposes. While the availability of detailed technical specifications may vary, researchers can

typically obtain lot-specific information from the supplier's Certificate of Analysis (CoA).

Table 1: Prominent Commercial Suppliers of Ravuconazole-d4

Supplier Website Available Information

Santa Cruz Biotechnology, Inc. --INVALID-LINK--

CAS No., Molecular Formula,

Molecular Weight. Certificate

of Analysis available upon

request.[1]

Pharmaffiliates --INVALID-LINK--

Catalogue No., CAS No.,

Molecular Formula, Molecular

Weight.[2]

MedChemExpress --INVALID-LINK--

Product No., CAS No.,

Molecular Formula, Molecular

Weight. Data sheets and

handling instructions are often

available.[3]

TLC Pharmaceutical

Standards
--INVALID-LINK--

Catalogue No., Compound

Name, Synonyms, CAS No.,

Molecular Formula, Molecular

Weight. Certificate of Analysis

is typically available for

download.

CymitQuimica --INVALID-LINK--

CAS No., Molecular Formula,

Molecular Weight, Synonyms.

[4]
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Quantitative Data and Specifications
The quality and reliability of research data are directly dependent on the purity and isotopic

enrichment of the standards used. For Ravuconazole-d4, these parameters are meticulously

controlled by the manufacturers and detailed in the Certificate of Analysis. Researchers should

always refer to the CoA for the specific lot they are using.

Table 2: Typical Specifications for High-Purity Ravuconazole-d4

Parameter Typical Specification Analytical Method

Chemical Purity ≥98%

High-Performance Liquid

Chromatography (HPLC),

Nuclear Magnetic Resonance

(NMR) Spectroscopy[5]

Isotopic Enrichment ≥98 atom % D
Mass Spectrometry (MS),

NMR Spectroscopy

Deuterium Incorporation
Predominantly d4, with minimal

d0, d1, d2, d3 species
Mass Spectrometry (MS)

Appearance White to off-white solid Visual Inspection

Solubility
Soluble in DMSO, Methanol,

Acetonitrile
As per supplier's data sheet

Experimental Protocols
The primary application of Ravuconazole-d4 is as an internal standard in bioanalytical

methods for the quantification of Ravuconazole in biological matrices such as plasma and

tissue samples. Below is a generalized experimental protocol for such an application using

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Protocol: Quantification of Ravuconazole in Plasma
using Ravuconazole-d4 as an Internal Standard
1. Materials and Reagents:
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Ravuconazole analytical standard

Ravuconazole-d4 (Internal Standard)

Control human plasma

Acetonitrile (ACN), HPLC grade

Methanol (MeOH), HPLC grade

Formic acid, LC-MS grade

Deionized water

2. Preparation of Stock and Working Solutions:

Ravuconazole Stock Solution (1 mg/mL): Accurately weigh and dissolve Ravuconazole in

methanol.

Ravuconazole-d4 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and

dissolve Ravuconazole-d4 in methanol.

Working Solutions: Prepare serial dilutions of the Ravuconazole stock solution in 50:50

acetonitrile:water to create calibration standards and quality control (QC) samples. Prepare a

working solution of Ravuconazole-d4 in acetonitrile.

3. Sample Preparation (Protein Precipitation):

To 50 µL of plasma sample (calibrator, QC, or unknown), add 150 µL of the Ravuconazole-
d4 working solution in acetonitrile.

Vortex mix for 1 minute to precipitate proteins.

Centrifuge at 10,000 rpm for 10 minutes.

Transfer the supernatant to a clean vial for LC-MS/MS analysis.

4. LC-MS/MS Conditions:
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LC System: A suitable UHPLC or HPLC system.

Column: A C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.

Gradient: A suitable gradient to ensure separation of Ravuconazole from matrix components.

Flow Rate: 0.4 mL/min.

Injection Volume: 5 µL.

Mass Spectrometer: A triple quadrupole mass spectrometer.

Ionization Mode: Electrospray Ionization (ESI), Positive.

MRM Transitions: Monitor the specific precursor to product ion transitions for Ravuconazole

and Ravuconazole-d4. These will need to be optimized for the specific instrument used.

5. Data Analysis:

Construct a calibration curve by plotting the peak area ratio of Ravuconazole to

Ravuconazole-d4 against the concentration of the calibration standards.

Determine the concentration of Ravuconazole in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Visualizations
Signaling Pathway of Ravuconazole
Ravuconazole, like other triazole antifungals, targets the ergosterol biosynthesis pathway,

which is crucial for the integrity of the fungal cell membrane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b12416285?utm_src=pdf-body
https://www.benchchem.com/product/b12416285?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12416285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ergosterol Biosynthesis Pathway
Cellular Outcome

Lanosterol

14α-demethylated
intermediates

Lanosterol 14α-demethylase
(CYP51)

Disruption of
Cell Membrane

Ergosterol
Ravuconazole Fungal Cell Death

Click to download full resolution via product page

Mechanism of action of Ravuconazole.

Experimental Workflow for Bioanalytical Quantification
The following diagram illustrates a typical workflow for the quantification of Ravuconazole in

biological samples using Ravuconazole-d4 as an internal standard.
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Bioanalytical workflow for Ravuconazole.
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Conclusion
High-purity Ravuconazole-d4 is an essential tool for researchers in the fields of mycology,

pharmacology, and bioanalysis. Its use as an internal standard ensures the accuracy and

reliability of quantitative methods for the parent drug, Ravuconazole. This guide provides a

foundational understanding of the commercial availability, key specifications, and a typical

experimental application of Ravuconazole-d4. For the most accurate and reliable results, it is

imperative that researchers consult the Certificate of Analysis provided by their supplier for lot-

specific data and adhere to validated experimental protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12416285?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12416285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

